Cas no 891866-67-4 (N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891866-67-4
• MF: C₂₂H₂₃N₃O₅
• MW: 409.435125589371
• CID: 5439952
• PubChem ID: 18591689
• Update Time: 2025-10-31

N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxyphenyl)-4-(3,5-dimethylphenyl)-3,4-dihydro-2,3-dioxo-1(2H)-pyrazineacetamide
• N-(2,4-dimethoxyphenyl)-2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• 891866-67-4
• F3167-0009
• N-(2,4-dimethoxyphenyl)-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• AKOS001912319
• VU0511809-1
• N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C22H23N3O5/c1-14-9-15(2)11-16(10-14)25-8-7-24(21(27)22(25)28)13-20(26)23-18-6-5-17(29-3)12-19(18)30-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key： BPFVUQFPZKDUCN-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1C1C=C(C)C=C(C)C=1)CC(NC1C=CC(=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 409.16377084g/mol
• Monoisotopic Mass: 409.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.95±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Research Brief on N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 891866-67-4)

Recent studies on N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 891866-67-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydropyrazine scaffold, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and structural optimization of 891866-67-4 have been a focal point in recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Computational modeling studies have further elucidated its binding affinity towards key protein targets, such as kinases and proteases, suggesting a mechanism of action that involves allosteric modulation.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor cell proliferation and reducing inflammatory markers. Notably, its selectivity profile minimizes off-target effects, a critical advantage in drug development. Recent preclinical trials have shown significant reduction in tumor growth in xenograft models, with minimal toxicity observed at therapeutic doses.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 891866-67-4. Current research is focused on improving its bioavailability and metabolic stability through structural derivatization. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with the aim of addressing unmet medical needs in oncology and autoimmune diseases.

In conclusion, N-(2,4-dimethoxyphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide represents a promising candidate for further development. Its unique chemical structure and biological activity profile position it as a potential lead compound for next-generation therapeutics. Ongoing research will be pivotal in translating these findings into clinical applications.